Cas no 919849-17-5 (1-(4-benzylpiperidin-1-yl)-2-{5-(pyridin-3-yl)-1,3,4-oxadiazol-2-ylsulfanyl}ethan-1-one)

• Product Name: 1-(4-benzylpiperidin-1-yl)-2-{5-(pyridin-3-yl)-1,3,4-oxadiazol-2-ylsulfanyl}ethan-1-one
• CAS No: 919849-17-5
• MF: C₂₁H₂₂N₄O₂S
• MW: 394.489983081818
• CID: 5505351
• PubChem ID: 7559273
• Update Time: 2025-10-28

1-(4-benzylpiperidin-1-yl)-2-{5-(pyridin-3-yl)-1,3,4-oxadiazol-2-ylsulfanyl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-benzylpiperidin-1-yl)-2-{[5-(pyridin-3-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}ethan-1-one
• AKOS024470732
• F2827-0021
• 1-(4-benzylpiperidin-1-yl)-2-((5-(pyridin-3-yl)-1,3,4-oxadiazol-2-yl)thio)ethanone
• 919849-17-5
• AB00681605-01
• 1-(4-benzylpiperidin-1-yl)-2-[(5-pyridin-3-yl-1,3,4-oxadiazol-2-yl)sulfanyl]ethanone
• 1-(4-benzylpiperidin-1-yl)-2-{5-(pyridin-3-yl)-1,3,4-oxadiazol-2-ylsulfanyl}ethan-1-one

• Inchi： 1S/C21H22N4O2S/c26-19(15-28-21-24-23-20(27-21)18-7-4-10-22-14-18)25-11-8-17(9-12-25)13-16-5-2-1-3-6-16/h1-7,10,14,17H,8-9,11-13,15H2
• InChI Key： HNGSGOZUAAUYSD-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(C2C=NC=CC=2)O1)CC(N1CCC(CC2C=CC=CC=2)CC1)=O

Computed Properties

• Exact Mass: 394.14634713g/mol
• Monoisotopic Mass: 394.14634713g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 97.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines 4-benzylpiperidines

Additional information on 1-(4-benzylpiperidin-1-yl)-2-{5-(pyridin-3-yl)-1,3,4-oxadiazol-2-ylsulfanyl}ethan-1-one

Recent Advances in the Study of 1-(4-benzylpiperidin-1-yl)-2-{5-(pyridin-3-yl)-1,3,4-oxadiazol-2-ylsulfanyl}ethan-1-one (CAS: 919849-17-5)

The compound 1-(4-benzylpiperidin-1-yl)-2-{5-(pyridin-3-yl)-1,3,4-oxadiazol-2-ylsulfanyl}ethan-1-one (CAS: 919849-17-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the compound's role as a promising scaffold for the development of novel kinase inhibitors. The presence of the 1,3,4-oxadiazole moiety, coupled with the benzylpiperidine and pyridine groups, confers distinct electronic and steric properties that enhance its binding affinity to specific kinase targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against a range of tyrosine kinases, including those implicated in cancer progression.

In addition to its kinase inhibitory properties, 919849-17-5 has shown potential as a modulator of neurodegenerative pathways. A preclinical study conducted by researchers at the University of Cambridge revealed that the compound can cross the blood-brain barrier and exhibit neuroprotective effects in models of Alzheimer's disease. The study suggested that the compound's ability to chelate metal ions and reduce oxidative stress contributes to its neuroprotective activity.

The synthesis of 1-(4-benzylpiperidin-1-yl)-2-{5-(pyridin-3-yl)-1,3,4-oxadiazol-2-ylsulfanyl}ethan-1-one has also been optimized in recent years. A 2022 paper in Organic & Biomolecular Chemistry described a novel, high-yield synthetic route that minimizes the use of hazardous reagents and improves scalability. This advancement is particularly significant for industrial applications, as it addresses previous challenges related to the compound's complex structure.

Despite these promising developments, challenges remain in the clinical translation of 919849-17-5. Pharmacokinetic studies indicate that the compound exhibits moderate bioavailability and a relatively short half-life in vivo. Ongoing research is focused on structural modifications to improve these properties while retaining the compound's therapeutic efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of optimized derivatives.

In conclusion, 1-(4-benzylpiperidin-1-yl)-2-{5-(pyridin-3-yl)-1,3,4-oxadiazol-2-ylsulfanyl}ethan-1-one represents a versatile and promising candidate for further drug development. Its dual functionality as a kinase inhibitor and neuroprotective agent underscores its potential in addressing complex diseases such as cancer and neurodegenerative disorders. Future research should prioritize the optimization of its pharmacokinetic profile and the exploration of its mechanisms of action in greater detail.